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Compound of Interest

Compound Name: 1,2-Dibromobutane

Cat. No.: B1584511

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1,2-Dibromobutane is a versatile haloalkane intermediate that serves as a
valuable building block in a wide array of organic transformations. Its two bromine atoms,
situated on adjacent carbons, provide a gateway for the synthesis of diverse molecular
architectures, including cyclic compounds, alkynes, dienes, and functionalized alkanes. This
document provides detailed application notes and experimental protocols for the use of 1,2-
dibromobutane in several key synthetic applications.

Synthesis of Alkynes via Double
Dehydrobromination

1,2-Dibromobutane can be readily converted to 1-butyne through a double
dehydrobromination reaction. This elimination reaction is typically carried out using a strong
base.

Reaction Pathway:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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